1-Methyl-4-nitro-1H-pyrrole-2-carbonyl chloride

• CAS No.: 28494-51-1
• Molecular Formula: C6H5ClN2O3
• Molecular Weight: 188.57 g/mol
• IUPAC Name: 1-methyl-4-nitropyrrole-2-carbonyl chloride
• InChI: InChI=1S/C6H5ClN2O3/c1-8-3-4(9(11)12)2-5(8)6(7)10/h2-3H,1H3
• InChI Key: ZBXBOVMIODZOBQ-UHFFFAOYSA-N
• SMILES: CN1C=C(C=C1C(=O)Cl)[N+](=O)[O-]

Description

1-Methyl-4-nitro-1H-pyrrole-2-carbonyl chloride is a useful research compound. Its molecular formula is C6H5ClN2O3 and its molecular weight is 188.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 15 g (0.08 mol) monopyrrole nitro ester in 130 mL DMF was reduced over 5% palladium on charcoal (1.5 g) at atmospheric pressure. The solution was filtered through Celite to remove the catalyst and 20 mL triethylamine (0.14 mol) was added. A mixture of 15 g N-methyl-4-nitropyrrole-2-carboxylic acid 22 (0.09 mol) in 20 mL DMF was added with stirring. (N-methyl-4-nitropyrrole-2-carboxylic acid chloride was prepared by reluxing the monopyrrole acid in thionyl chloride until clear (~1 h) and removing excess thionyl chloride under vacuum.) The mixture stirred 12 h, 700 mL ice and water was added and the product was filtered off. After washing with water twice and diethyl ether, the light-green product was dried yielding 24 g (95%) of the dipyrrole nitro ester 20 (Bailer et al., 1978). NMR (DMSO-d6) δ3.75 (s, 3H), 3.85 (s, 3H), 4.0 (s, 3H), 6.9 (d, 1H, J=1.5 Hz), 7.5 (d, 1H, J=1.5 Hz), 7.6 (d, 1H, J=2.0 Hz), 8.2 (d, 1H, J=1.5 Hz), 10.3 (s, 1H).